N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide

• IUPAC Name: N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide
• InChI: InChI=1S/C13H22N4O2S/c1-10(18)8-16(2)15-12(19)11-9-20-13(14-11)17-6-4-3-5-7-17/h9-10,18H,3-8H2,1-2H3,(H,15,19)
• InChI Key: LBCLIIZFGSTRDK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)NC(=O)C1=CSC(=N1)N2CCCCC2)O
• Molecular Formula: C13H22N4O2S
• Molecular Weight: 298.41 g/mol

Description

N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known by its chemical formula C13H24N4O2S and has been studied extensively for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide involves the modulation of the activity of certain neurotransmitters in the brain. This compound has been shown to increase the levels of dopamine and norepinephrine in the brain, which can have a positive effect on mood and cognitive function.
Biochemical and Physiological Effects:
N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase the levels of dopamine and norepinephrine in the brain, which can have a positive effect on mood and cognitive function. Additionally, this compound has been shown to have antioxidant properties, which can help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide in lab experiments is its unique properties. This compound has been shown to modulate the activity of certain neurotransmitters in the brain, which can be useful for studying the effects of these neurotransmitters on behavior and cognitive function. However, one limitation of using this compound is that it can be difficult to synthesize and purify.

Future Directions

There are a number of future directions for research involving N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide. One area of research could focus on the potential therapeutic applications of this compound for the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, further research could be done to better understand the mechanism of action of this compound and how it modulates the activity of neurotransmitters in the brain. Finally, more research could be done to develop new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide involves the reaction of 2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide with 2-chloroethanol in the presence of a base. The reaction is carried out at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

N'-(2-hydroxypropyl)-N'-methyl-2-piperidin-1-yl-1,3-thiazole-4-carbohydrazide has been extensively used in scientific research due to its unique properties. This compound has been studied for its potential applications in the field of neuroscience, as it has been shown to modulate the activity of certain neurotransmitters in the brain.